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Introduction
Altrenogest, a synthetic progestin, is a cornerstone of equine reproductive management,

offering precise control over the mare's estrous cycle.[1][2] Its primary application is in the

synchronization of estrus, which facilitates scheduled breeding and optimizes the use of

assisted reproductive technologies.[3][4][5] Altrenogest mimics the action of natural

progesterone, effectively suppressing estrus and follicular development by inhibiting the

release of gonadotropins. This document provides detailed application notes, experimental

protocols, and quantitative data on the use of altrenogest for estrus synchronization in mares.

Mechanism of Action
Altrenogest exerts its effects by binding to progesterone receptors in the hypothalamus and

pituitary gland. This binding action inhibits the secretion of Gonadotropin-Releasing Hormone

(GnRH) from the hypothalamus, which in turn suppresses the release of Luteinizing Hormone

(LH) and Follicle-Stimulating Hormone (FSH) from the pituitary gland. The reduction in LH

levels prevents ovulation and the behavioral signs of estrus. Upon withdrawal of altrenogest
treatment, the negative feedback on the hypothalamus and pituitary is removed, leading to a

surge in LH and subsequent follicular development, estrus, and ovulation.
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Caption: Signaling pathway of altrenogest in the mare's endocrine system.

Data Presentation
Table 1: Standard Altrenogest Protocols for Estrus
Synchronization

Protocol Dosage Duration

Expected Time
to Estrus
(Post-
Treatment)

Expected Time
to Ovulation
(Post-
Treatment)

Standard
0.044 mg/kg,

PO, once daily

10-15

consecutive days
2-5 days

5-7 days

following the

onset of estrus

Transition Period
0.044 mg/kg,

PO, once daily

15 consecutive

days

Varies based on

ovarian activity
Varies

With

Prostaglandin

0.044 mg/kg,

PO, once daily

10-14

consecutive days
2-3 days

Not specified, but

generally follows

estrus
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Data compiled from multiple sources.

Table 2: Efficacy of Altrenogest in Clinical Trials
Study Parameter Altrenogest Group Control/Alternative Group

Estrus Response Rate 100% (12/12 mares)
91.67% (11/12 mares;

transdermal progestin patch)

Ovulation Rate 91.67% (11/12 mares)
83.33% (10/12 mares;

transdermal progestin patch)

Pregnancy Rate (First Estrus

Post-Treatment)
85.7% (6/7 mares) 60% (3/5 mares; control)

Data from a comparative study on altrenogest and a transdermal progestin patch and a study

involving testosterone co-administration.

Experimental Protocols
Protocol 1: Estrus Synchronization in Cycling Mares
Objective: To synchronize estrus in regularly cycling mares for scheduled breeding.

Materials:

Altrenogest solution (0.22% or 2.2 mg/mL)

Luer-lock syringe or manufacturer-provided dosing device

Protective gloves (vinyl, neoprene, or nitrile)

Teaser stallion

Transrectal ultrasound equipment

Procedure:

Confirm the mare is cycling and has a corpus luteum via transrectal ultrasound.
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Administer 1 mL of altrenogest solution per 110 pounds (50 kg) of body weight (0.044

mg/kg) orally once daily for 15 consecutive days. The solution can be administered directly

onto the base of the mare's tongue or mixed with her grain ration.

On the last day of altrenogest treatment, an injection of prostaglandin F2α (PGF2α) can be

administered to ensure luteolysis of any existing corpus luteum.

Beginning 2 days after the cessation of altrenogest treatment, begin daily teasing with a

teaser stallion to detect behavioral signs of estrus.

Perform daily transrectal ultrasound examinations to monitor follicular growth.

Once a dominant follicle of ≥35 mm is detected and the mare is in estrus, an ovulation-

inducing agent (e.g., hCG or deslorelin) can be administered to time ovulation more

precisely.

Breeding should be timed to occur just prior to ovulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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